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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. Diethylene glycol divinyl ether (DGDVE), a combustible liquid that may be
harmful if swallowed, requires specific procedures for its safe disposal.[1][2] Adherence to
these guidelines minimizes risks and supports a culture of safety and environmental
responsibility.

Essential Safety and Handling Protocols

Before disposal, it is crucial to handle Diethylene Glycol Divinyl Ether with appropriate care.
Always wear protective gloves, clothing, and eye/face protection.[2] Work in a well-ventilated
area and keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][3] In
case of a spill, contain the spillage and collect it with an electrically protected vacuum cleaner
or by wet-brushing.[2] Place the collected material into a suitable, closed container for disposal.

[2]

Quantitative Data Summary

Understanding the properties of Diethylene Glycol Divinyl Ether is essential for its safe
management. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C8H1403 [1]
Molecular Weight 158.19 g/mol [3]
Boiling Point 168 °C/334.4 °F @ 760 )
mmHg

Melting Point -24°C/[-11.2 °F [3]
Specific Gravity 0.97 [3]
Vapor Pressure 25 mmHg @ 100°C [3]
Autoignition Temperature 190 °C / 374 °F [3]
Acute Oral Toxicity (LD50, Rat) 3730 mg/kg [2][3]

Step-by-Step Disposal Procedure

The proper disposal of Diethylene Glycol Divinyl Ether is a critical final step in its lifecycle in
the laboratory. The following procedure outlines the necessary steps to ensure its safe and
compliant disposal.

Experimental Protocol: Chemical Waste Disposal of Diethylene Glycol Divinyl Ether

o Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[2][4]

o Waste Collection:

o Collect waste Diethylene Glycol Divinyl Ether in a designated, compatible, and properly
sealed hazardous waste container.[5]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name, "Diethylene Glycol Divinyl Ether," and the approximate percentage of the
contents.[5]
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o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[2][3]

o Keep the container tightly closed when not in use.[2]

o Ethers as a class of chemicals can form explosive peroxides over time, so it is crucial to
date the container when waste accumulation begins and to follow any institutional
guidelines for peroxide-forming chemicals.[5][6]

e Disposal:

o Dispose of the contents and the container at an approved waste disposal plant.[1] This
should be arranged through your institution's EHS department.

o Do not dispose of Diethylene Glycol Divinyl Ether down the drain.[6]

o Empty Containers:

[¢]

Thoroughly empty any containers that held Diethylene Glycol Divinyl Ether.

[¢]

The first rinse of the container must be collected and disposed of as hazardous waste.[5]

[e]

Subsequent rinses for containers of less toxic chemicals may be permissible for drain
disposal, but for ethers, it is best practice to consult with your EHS department.

[e]

Dispose of the rinsed, empty container as unused product.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Diethylene
Glycol Divinyl Ether.
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Figure 1. Logical workflow for the disposal of Diethylene Glycol Divinyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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